![molecular formula C23H20Cl3N3O7 B2701627 ethyl 5-[(E)-N'-[(4-chlorophenyl)methoxy]imidamido]-3-[2-(2,4-dichlorobenzoyloxy)ethoxy]-1,2-oxazole-4-carboxylate CAS No. 303997-08-2](/img/structure/B2701627.png)
ethyl 5-[(E)-N'-[(4-chlorophenyl)methoxy]imidamido]-3-[2-(2,4-dichlorobenzoyloxy)ethoxy]-1,2-oxazole-4-carboxylate
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Description
Ethyl 5-[(E)-N'-[(4-chlorophenyl)methoxy]imidamido]-3-[2-(2,4-dichlorobenzoyloxy)ethoxy]-1,2-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C23H20Cl3N3O7 and its molecular weight is 556.78. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
- Ethyl imidate hydrochlorides are precursors in the synthesis of ethoxycarbonylhydrazones, leading to substituted 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones and further chemical transformations to Schiff and N-Mannich bases of isatin derivatives, showcasing the versatility of such compounds in chemical synthesis (Bekircan & Bektaş, 2008).
- The reactivity of oximes of 1-aryl(hetaryl)-2-(hydroxyamino)propan-1-ones with ethyl glyoxylate forms 5-aryl(hetaryl)-1-hydroxy-1H-imidazole-2-carboxylic acid ethyl esters, indicating potential pathways for the synthesis of complex heterocyclic compounds (Nikolaenkova et al., 2019).
Potential Pharmacological Applications
- Synthesis of ethyl 5-oxo-3-arylamino-2,5-dihydroisoxazole-4- carboxylates and their conversion to imidazopyrimidine and aminoindole derivatives suggest potential for generating novel compounds with bioactive properties, such as antimicrobial or anticancer activities (Marjani & Khalafy, 2010).
- The conversion of ethyl 5-chloroimidazole-4-carboxylate into histamine H2-receptor antagonists, through a series of reactions to form 5-chloroimidazolyl analogues of metiamide and cimetidine, showcases the potential pharmaceutical applications of such compounds in developing drugs targeting specific receptors (Brown, Shaw, & Durant, 1980).
properties
IUPAC Name |
ethyl 5-[(E)-[(4-chlorophenyl)methoxyamino]methylideneamino]-3-[2-(2,4-dichlorobenzoyl)oxyethoxy]-1,2-oxazole-4-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C23H20Cl3N3O7/c1-2-32-23(31)19-20(27-13-28-35-12-14-3-5-15(24)6-4-14)36-29-21(19)33-9-10-34-22(30)17-8-7-16(25)11-18(17)26/h3-8,11,13H,2,9-10,12H2,1H3,(H,27,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOLGZJQGLKZYNV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(ON=C1OCCOC(=O)C2=C(C=C(C=C2)Cl)Cl)N=CNOCC3=CC=C(C=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(ON=C1OCCOC(=O)C2=C(C=C(C=C2)Cl)Cl)/N=C/NOCC3=CC=C(C=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20Cl3N3O7 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
556.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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